Cas no 1396709-82-2 (N-4-(morpholine-4-carbonyl)-1,3-oxazol-2-ylfuran-2-carboxamide)

N-4-(morpholine-4-carbonyl)-1,3-oxazol-2-ylfuran-2-carboxamide is a heterocyclic compound featuring a morpholine carbonyl group linked to an oxazole-furan carboxamide scaffold. This structure imparts unique physicochemical properties, making it valuable in medicinal chemistry and drug development. The morpholine moiety enhances solubility and bioavailability, while the oxazole and furan rings contribute to its potential as a pharmacophore in targeting specific biological pathways. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound’s stability and synthetic versatility further underscore its utility as an intermediate in the synthesis of novel bioactive molecules. Suitable for research applications, it offers a promising scaffold for exploring therapeutic agents.
N-4-(morpholine-4-carbonyl)-1,3-oxazol-2-ylfuran-2-carboxamide structure
1396709-82-2 structure
Product Name:N-4-(morpholine-4-carbonyl)-1,3-oxazol-2-ylfuran-2-carboxamide
CAS No:1396709-82-2
MF:C13H13N3O5
MW:291.259423017502
CID:6201619
PubChem ID:71786134
Update Time:2025-06-14

N-4-(morpholine-4-carbonyl)-1,3-oxazol-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(morpholine-4-carbonyl)-1,3-oxazol-2-ylfuran-2-carboxamide
    • N-[4-(morpholine-4-carbonyl)-1,3-oxazol-2-yl]furan-2-carboxamide
    • 1396709-82-2
    • N-(4-(morpholine-4-carbonyl)oxazol-2-yl)furan-2-carboxamide
    • VU0533597-1
    • AKOS024533874
    • F6154-0269
    • Inchi: 1S/C13H13N3O5/c17-11(10-2-1-5-20-10)15-13-14-9(8-21-13)12(18)16-3-6-19-7-4-16/h1-2,5,8H,3-4,6-7H2,(H,14,15,17)
    • InChI Key: WAABVMBVTSBMFW-UHFFFAOYSA-N
    • SMILES: O1CCN(C(C2=COC(NC(C3=CC=CO3)=O)=N2)=O)CC1

Computed Properties

  • Exact Mass: 291.08552052g/mol
  • Monoisotopic Mass: 291.08552052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 97.8Ų

N-4-(morpholine-4-carbonyl)-1,3-oxazol-2-ylfuran-2-carboxamide Pricemore >>

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Additional information on N-4-(morpholine-4-carbonyl)-1,3-oxazol-2-ylfuran-2-carboxamide

Recent Advances in the Study of N-4-(morpholine-4-carbonyl)-1,3-oxazol-2-ylfuran-2-carboxamide (CAS: 1396709-82-2)

The compound N-4-(morpholine-4-carbonyl)-1,3-oxazol-2-ylfuran-2-carboxamide (CAS: 1396709-82-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique oxazole and furan carboxamide scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. Recent research has focused on its synthesis, optimization, and evaluation in various biological assays, highlighting its promise in addressing unmet medical needs.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Studies have demonstrated that N-4-(morpholine-4-carbonyl)-1,3-oxazol-2-ylfuran-2-carboxamide exhibits inhibitory activity against certain enzymes involved in inflammatory and oncogenic processes. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed that this compound acts as a potent and selective inhibitor of a kinase implicated in tumor progression, with IC50 values in the nanomolar range. These findings suggest its potential utility in developing targeted cancer therapies.

In addition to its kinase inhibitory properties, recent studies have explored the compound's pharmacokinetic profile and bioavailability. A 2024 study in Drug Metabolism and Disposition reported that N-4-(morpholine-4-carbonyl)-1,3-oxazol-2-ylfuran-2-carboxamide exhibits favorable metabolic stability and oral bioavailability in preclinical models, making it a promising candidate for further development. The study also highlighted the compound's ability to penetrate the blood-brain barrier, opening avenues for its use in treating central nervous system disorders.

Another significant advancement has been the optimization of the compound's synthetic route to improve yield and scalability. A recent publication in Organic Process Research & Development (2024) detailed a novel, cost-effective synthesis method that reduces the number of steps and minimizes the use of hazardous reagents. This development is crucial for facilitating large-scale production and future clinical trials.

Despite these promising findings, challenges remain in the development of N-4-(morpholine-4-carbonyl)-1,3-oxazol-2-ylfuran-2-carboxamide as a therapeutic agent. Current research is focused on addressing issues such as potential off-target effects and optimizing its selectivity profile. Ongoing studies are also investigating its efficacy in combination therapies, which could enhance its therapeutic potential and reduce the likelihood of resistance development.

In conclusion, N-4-(morpholine-4-carbonyl)-1,3-oxazol-2-ylfuran-2-carboxamide (CAS: 1396709-82-2) represents a promising molecule in the field of medicinal chemistry, with demonstrated biological activity and favorable pharmacokinetic properties. Continued research and development efforts are expected to further elucidate its therapeutic potential and pave the way for its clinical application. The compound's unique structural features and biological activities make it a valuable subject for future studies in drug discovery and development.

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